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Compound of Interest

Compound Name: Org OD 02-0

Cat. No.: B083341

Technical Support Center: Org OD 02-0

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on ensuring the quality and purity of Org OD 02-0
for research purposes.

Frequently Asked Questions (FAQs)

1. What is Org OD 02-0?

Org OD 02-0, also known as 10-Ethenyl-19-norprogesterone, is a selective agonist for the
membrane progesterone receptor a (mPRa) with an IC50 of 33.9 nM.[1][2][3] It is a valuable
tool for studying non-genomic progesterone signaling pathways. Org OD 02-0 has been shown
to activate the MAPK/ERK and PI3K/AKT signaling pathways and is used in research related to
neuroprotection, cancer, and reproductive biology.[4]

2. What are the recommended storage and handling conditions for Org OD 02-07?

To ensure the stability and quality of Org OD 02-0, it is crucial to adhere to the following
storage conditions:
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Storage Format Temperature Duration

Solid Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months to 2 years
-20°C 1 month to 1 year

It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles, which

can lead to degradation of the compound.
3. What are the typical quality and purity specifications for research-grade Org OD 02-0?

Reputable suppliers provide Org OD 02-0 with high purity, typically 298% as determined by
High-Performance Liquid Chromatography (HPLC). Some suppliers may provide lot-specific
data, including a Certificate of Analysis (CoA) with details on purity and other quality control

parameters.
Parameter Specification
Purity (by HPLC) =98%
Molecular Formula C22H3002
Molecular Weight 326.47 g/mol

4. How should | prepare stock solutions of Org OD 02-07?

Org OD 02-0 is soluble in dimethyl sulfoxide (DMSO). To prepare a stock solution, dissolve the
compound in high-purity DMSO. For example, to prepare a 10 mM stock solution, dissolve
3.265 mg of Org OD 02-0 in 1 mL of DMSO. It may be necessary to gently warm the solution to
37°C and use an ultrasonic bath to ensure complete dissolution.

Troubleshooting Guide

Issue 1: Inconsistent or unexpected experimental results.
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e Question: | am observing high variability or unexpected outcomes in my experiments with
Org OD 02-0. What could be the cause?

e Answer: Inconsistent results can arise from several factors related to the quality and
handling of Org OD 02-0.

o Purity and Integrity: Verify the purity of your Org OD 02-0 stock. If possible, perform an
analytical check such as HPLC to confirm its integrity. Impurities or degradation products

can lead to off-target effects.

o Stock Solution Stability: Ensure that your stock solution has been stored correctly and has
not undergone multiple freeze-thaw cycles. Consider preparing fresh stock solutions if
there is any doubt about the stability of the current stock.

o Solvent Effects: The final concentration of the solvent (e.g., DMSO) in your experimental
system should be consistent across all conditions and kept at a low, non-toxic level. Run a
vehicle control (solvent only) to rule out any effects of the solvent itself.

o Cell Line Variability: The expression of mPRa can vary between cell lines and even with
passage number. Regularly verify the expression of mPRa in your experimental model.

Issue 2: Poor solubility of Org OD 02-0.

e Question: | am having difficulty dissolving Org OD 02-0 in my desired solvent. What can |
do?

o Answer: Org OD 02-0 is known to be soluble in DMSO. If you are experiencing solubility
issues, consider the following:

o Use High-Quality DMSO: Ensure you are using anhydrous, high-purity DMSO.

o Gentle Warming and Sonication: As recommended, gently warming the solution to 37°C
and using an ultrasonic bath can aid dissolution.

o Avoid Aqueous Buffers for Stock Solutions: Do not attempt to dissolve the solid compound
directly in aqueous buffers, as it is poorly soluble in water. Prepare a concentrated stock in
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DMSO first and then dilute it into your aqueous experimental medium. Be aware that the
compound may precipitate at high concentrations in aqueous solutions.

Issue 3: Lack of biological activity in a known responsive system.

e Question: My cells, which are reported to respond to Org OD 02-0, are not showing the
expected biological effect. What should | check?

e Answer: A lack of activity can be due to several reasons:

o Compound Degradation: As mentioned, improper storage or handling can lead to the
degradation of Org OD 02-0. Prepare a fresh stock solution from a new vial of the solid
compound if possible.

o Receptor Expression: Confirm the expression of mPRa in your cell line. Low or absent
receptor expression will result in a lack of response.

o Experimental Conditions: The concentration of Org OD 02-0 and the incubation time are
critical. Review the literature for optimal conditions in your specific assay. The IC50 is 33.9
nM, but the effective concentration can vary depending on the cell type and endpoint
being measured.

o Assay Interference: Some assay components may interfere with the activity of Org OD 02-
0. Review your assay protocol for any potential incompatibilities.

Experimental Protocols

Protocol 1: Quality Assessment of Org OD 02-0 by High-Performance Liquid Chromatography
(HPLC)

This protocol provides a general method for assessing the purity of Org OD 02-0. Specific
parameters may need to be optimized based on the available instrumentation.

e Preparation of Standard Solution:

o Accurately weigh approximately 1 mg of Org OD 02-0 reference standard and dissolve it
in 1 mL of HPLC-grade acetonitrile to prepare a 1 mg/mL stock solution.
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o Perform serial dilutions to generate a series of standards (e.g., 100 pg/mL, 50 pg/mL, 25
pg/mL, 12.5 pg/mL, 6.25 pg/mL).

o Preparation of Sample Solution:

o Prepare a 1 mg/mL solution of the Org OD 02-0 sample to be tested in HPLC-grade
acetonitrile.

e HPLC Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).
o Mobile Phase: A gradient of acetonitrile and water.

Start with 50% acetonitrile / 50% water.

Ramp to 100% acetonitrile over 20 minutes.

Hold at 100% acetonitrile for 5 minutes.

Return to initial conditions and equilibrate for 5 minutes.
o Flow Rate: 1.0 mL/min.
o Detection: UV at 254 nm.
o Injection Volume: 10 pL.
e Analysis:
o Inject the standards to generate a calibration curve.
o Inject the sample solution.

o Calculate the purity of the sample by comparing the peak area of the main component to
the total peak area of all components in the chromatogram.

Protocol 2: In Vitro Cell-Based Assay for mPRa Activation
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This protocol describes a general method for assessing the biological activity of Org OD 02-0
by measuring the phosphorylation of ERK1/2 in a responsive cell line (e.g., SH-SY5Y).

e Cell Culture:
o Culture SH-SY5Y cells in the recommended medium until they reach 80-90% confluency.
o Serum-starve the cells for 12-24 hours prior to the experiment to reduce basal signaling.
e Treatment:

o Prepare a working solution of Org OD 02-0 in serum-free medium from a DMSO stock.
Ensure the final DMSO concentration is below 0.1%.

o Treat the cells with various concentrations of Org OD 02-0 (e.g., 1 nM, 10 nM, 100 nM, 1
MM) for a short duration (e.g., 5, 10, 30 minutes). Include a vehicle control (DMSO).

e Cell Lysis:

o Wash the cells with ice-cold PBS.

o Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.
o Western Blotting:

o Determine the protein concentration of the lysates.

o Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

o Block the membrane and probe with primary antibodies against phospho-ERK1/2 and total
ERK1/2.

o Incubate with an appropriate HRP-conjugated secondary antibody.
o Detect the signal using an enhanced chemiluminescence (ECL) substrate.

e Analysis:
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o Quantify the band intensities and normalize the phospho-ERK1/2 signal to the total
ERK1/2 signal.

o Compare the levels of ERK1/2 phosphorylation in Org OD 02-0-treated cells to the vehicle
control.

Visualizations
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Workflow for Quality Assessment of a New Batch of Org OD 02-0
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Receive New Batch of Org OD 02-0

;

Review Certificate of Analysis (CoA)

;

Visual Inspection (Color, Form)

Analytical Testing Functional Testing
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Perform HPLC Analysis Perform Cell-Based Assay (e.g., pERK)
Analyze Purity (>98%7?) Compare Activity to Previous Batch

Pecision

Batch Meets Specifications?

Outcome

Accept Batch for Research Use Reject Batch / Contact Supplier

Click to download full resolution via product page

Caption: Workflow for assessing the quality of a new batch of Org OD 02-0.
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Simplified Signaling Pathway of Org OD 02-0 via mPRa
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Caption: Simplified signaling pathway of Org OD 02-0 via mPRa.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b083341?utm_src=pdf-body-img
https://www.benchchem.com/product/b083341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Inconsistent Experimental Results with Org OD 02-0

Re-evaluate the final solvent concentration.

4

Inconsistent or No Effect Observed

‘\

Yes No
Prepare fresh stock solution from a new vial.
Yes No
Verify mPRa expression by Western Blot or gPCR.
es No

Is the vehicle control showing any effect? Perform a dose-response and time-course experiment.

No Yes

Problem Likely Resolved Consider other experimental variables

Click to download full resolution via product page

Caption: Troubleshooting decision tree for inconsistent results with Org OD 02-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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